Cas no 901926-55-4 (3-(3-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 901926-55-4
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5570322
• PubChem ID: 60873138
• Update Time: 2023-07-11

3-(3-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1827344
• 901926-55-4
• 3-(3-ethoxyphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(3-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-2-16-9-5-3-4-8(6-9)10-7-11(12(14)15)17-13-10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： BEZQBTPKNOTVTG-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers